Cas no 1804272-14-7 (4-(Chloromethyl)-2-formylphenylpropanal)

• Product Name: 4-(Chloromethyl)-2-formylphenylpropanal
• CAS No: 1804272-14-7
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 4961852
• Update Time: 2025-06-30

4-(Chloromethyl)-2-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-formylphenylpropanal

• Inchi： 1S/C11H11ClO2/c1-8(6-13)11-3-2-9(5-12)4-10(11)7-14/h2-4,6-8H,5H2,1H3
• InChI Key： LIBOPRAWCSPZMT-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=O)C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 4-(Chloromethyl)-2-formylphenylpropanal

Introduction to 4-(Chloromethyl)-2-formylphenylpropanal (CAS No. 1804272-14-7)

4-(Chloromethyl)-2-formylphenylpropanal (CAS No. 1804272-14-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chloromethyl group and a formyl group attached to a phenyl ring, along with a propanal moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

The chloromethyl group in the molecule introduces electrophilic reactivity, enabling it to participate in nucleophilic substitution reactions. This property is particularly useful in the synthesis of biologically active compounds. Recent studies have highlighted its potential as an intermediate in the development of novel antibiotics and antiviral agents, where its reactivity plays a crucial role in forming complex molecular architectures.

The formyl group attached to the phenyl ring contributes to the compound's ability to undergo oxidation and condensation reactions. These reactions are pivotal in the synthesis of polymeric materials and advanced organic frameworks. For instance, researchers have explored its use in creating high-performance polymers for electronic applications, leveraging its ability to form stable carbon-carbon bonds under specific conditions.

One of the most notable advancements involving 4-(Chloromethyl)-2-formylphenylpropanal is its role in sustainable chemistry. Recent breakthroughs have demonstrated its utility in catalytic processes that reduce environmental impact. By incorporating this compound into green chemical pathways, scientists aim to develop more efficient and eco-friendly methods for producing high-value chemicals.

In terms of synthesis, the compound can be prepared through a variety of routes, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods have been optimized in recent years to enhance yield and selectivity, making it more accessible for large-scale production. The development of novel catalysts has further streamlined its synthesis, reducing reaction times and energy consumption.

The application of 4-(Chloromethyl)-2-formylphenylpropanal extends beyond traditional chemical synthesis. It has found niche uses in biochemistry as a precursor for natural product analogs, contributing to drug discovery efforts. Its ability to form bioisosteres has made it an invaluable tool in medicinal chemistry, where it aids in the design of molecules with improved pharmacokinetic profiles.

From an environmental standpoint, studies on the degradation pathways of 4-(Chloromethyl)-2-formylphenylpropanal have provided insights into its ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring responsible use in industrial settings.

In conclusion, 4-(Chloromethyl)-2-formylphenylpropanal (CAS No. 1804272-14-7) stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse reactivity and applicability continue to drive innovation across multiple disciplines. As research progresses, new opportunities for leveraging this compound's unique properties are expected to emerge, further solidifying its role as a cornerstone of contemporary chemical science.